8-Amino-1,5-naphthyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-Amino-1,5-naphthyridine-3-carboxylic acid is a derivative of 1,5-naphthyridine . These heterocycles are significant in the field of medicinal chemistry as many of them exhibit a variety of biological activities . The empirical formula is C9H6N2O2 .
Synthesis Analysis
The synthesis of 1,5-naphthyridine derivatives has been covered extensively in the last 18 years . One method involves the hydrolysis of 1,5-naphthyridine-3-carboxylates to prepare the corresponding 1,5-naphthyridine-3-carboxylic acid derivatives .Molecular Structure Analysis
The molecular weight of this compound is 174.16 . The SMILES string representation is OC(=O)c1cnc2cccnc2c1 .Chemical Reactions Analysis
1,5-Naphthyridine derivatives react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, modification of side chains, and formation of metal complexes .Physical And Chemical Properties Analysis
This compound is a solid . Its empirical formula is C9H6N2O2, and its molecular weight is 174.16 .Scientific Research Applications
Biological Activities and Applications
The 1,8-naphthyridine derivatives, including 8-Amino-1,5-naphthyridine-3-carboxylic acid, have demonstrated a broad spectrum of biological activities, making them significant in therapeutic and medicinal research. These compounds exhibit antimicrobial, antiviral, anticancer, anti-inflammatory, and analgesic properties. Additionally, they have potential applications in treating neurological disorders such as Alzheimer's disease, multiple sclerosis, and depression. Other noted activities include anti-osteoporotic, anti-allergic, antimalarial, gastric antisecretory, bronchodilator, anticonvulsant, anti-hypertensive, and antioxidant properties. The diversity in biological activities suggests their importance as versatile scaffolds in pharmaceutical chemistry and drug discovery (Madaan, Verma, Kumar, Singh, Jain, & Jaggi, 2015).
Pharmaceutical Chemistry and Drug Discovery
This compound derivatives have been recognized for their versatile pharmacological activities, which include not only those mentioned above but also roles in treating diseases like depression and Alzheimer's disease. Their inhibitory activities span across anti-HIV, anti-osteoporotic, and EGFR inhibition, among others, establishing them as effective tools in pharmaceutical chemistry and drug discovery. This highlights the significance of exploring these derivatives for the synthesis of novel medicinal agents and the development of new heterocycles to modify existing biological actions or evaluate other possible pharmacological activities (Gurjar & Pal, 2018).
Biocatalyst Inhibition by Carboxylic Acids
Carboxylic acids, including those related to this compound, have been studied for their inhibitory effects on microbes at concentrations below the desired yield and titer. Their role as microbial inhibitors, especially in engineered microbes like Escherichia coli and Saccharomyces cerevisiae, underscores the importance of understanding the impact of carboxylic acids on microbial internal pH and cell membrane integrity. This knowledge aids in identifying metabolic engineering strategies to increase microbial robustness, which is crucial for improving industrial performance in biorenewable chemical production (Jarboe, Royce, & Liu, 2013).
DNA Intercalation and Cancer Therapy
The naphthalimide family, closely related to this compound derivatives, has shown significant activity as anticancer drugs through effective DNA intercalation. This review on 1,8-naphthalimide derivatives emphasizes their structural modifications and structure-activity relationships, demonstrating how changes in the moiety affect DNA binding and antitumor activity. The information presents a pathway for the discovery of novel and effective drugs to manage cancer, highlighting the potential of these compounds in therapeutic applications (Tandon, Luxami, Kaur, Tandon, & Paul, 2017).
Mechanism of Action
Target of Action
It is known that 1,5-naphthyridine derivatives, to which this compound belongs, exhibit a variety of biological activities
Mode of Action
It is known that 1,5-naphthyridines can react with electrophilic or nucleophilic reagents , but the specific interactions of this compound with its targets remain to be elucidated.
Biochemical Pathways
1,5-naphthyridine derivatives are known to exhibit a variety of biological activities , suggesting that they may interact with multiple pathways.
Result of Action
As a 1,5-naphthyridine derivative, it is likely to exhibit a variety of biological activities , but the specific effects of this compound remain to be elucidated.
Future Directions
properties
IUPAC Name |
8-amino-1,5-naphthyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2/c10-6-1-2-11-7-3-5(9(13)14)4-12-8(6)7/h1-4H,(H2,10,11)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIBGFQQJXJFIFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C=C(C=NC2=C1N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.